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Compound of Interest

Compound Name: 3-(Perfluorobutyl)propanol

Cat. No.: B1333653

Physical Properties of 3-
(Perfluorobutyl)propanol: A Technical Guide

This guide provides an in-depth overview of the key physical properties of 3-
(perfluorobutyl)propanol, specifically its boiling point and density. The information is tailored
for researchers, scientists, and professionals involved in drug development and other scientific
endeavors where the physicochemical characteristics of fluorinated compounds are critical.

Core Physical Properties

3-(Perfluorobutyl)propanol, a partially fluorinated alcohol, exhibits distinct physical properties
owing to the presence of the perfluorobutyl group. These properties are crucial for its handling,
application, and integration into various chemical processes.

Data Summary

The experimentally determined boiling point and density of 3-(perfluorobutyl)propanol are
summarized in the table below for quick reference.
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Physical Property Value Conditions
N ) At standard atmospheric
Boiling Point 163-164 °C )
pressure (lit.)[1][2]
Density 1.528 g/mL At 25 °C (lit.)[1][2]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard methodologies for measuring the boiling point and
density of liquids like 3-(perfluorobutyl)propanol. These protocols are based on established
laboratory techniques and OECD guidelines.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For 3-(perfluorobutyl)propanol, a common and effective method for determination
is the Siwoloboff method, as referenced in OECD Guideline 103.[3][4]

Apparatus:

o Thiele tube or similar heating bath (e.g., oil bath)

o Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

e Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)
o Sample of 3-(perfluorobutyl)propanol

Procedure:

e A small amount of 3-(perfluorobutyl)propanol is placed into the small test tube.
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e The capillary tube, with its sealed end facing upwards, is placed inside the test tube
containing the sample.

e The test tube assembly is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is then immersed in a heating bath (Thiele tube).
e The heating bath is gently and uniformly heated.

o As the temperature rises, air trapped in the capillary tube will be expelled, forming a stream
of bubbles from the open end of the capillary tube.

e The heat source is removed once a steady and rapid stream of bubbles is observed.
e The bath is allowed to cool slowly while being stirred.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to enter the capillary tube.[5][6][7] This temperature is recorded.

e The atmospheric pressure should be recorded and reported alongside the boiling point, as it
can influence the measurement.

Determination of Density

The density of a liquid is its mass per unit volume. The pycnometer method, a precise and
widely used technique described in OECD Guideline 109, is suitable for determining the
density of 3-(perfluorobutyl)propanol.[2][8]

Apparatus:

o Pycnometer (a glass flask with a specific, accurately known volume)
e Analytical balance (accurate to at least 0.1 mg)

e Thermometer

o Water bath or incubator to maintain a constant temperature (25 °C)
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o Sample of 3-(perfluorobutyl)propanol
Procedure:

e The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
the analytical balance.

e The pycnometer is then filled with 3-(perfluorobutyl)propanol, ensuring no air bubbles are
trapped.

o The filled pycnometer is placed in a temperature-controlled bath at 25 °C until it reaches
thermal equilibrium.

e Any excess liquid is carefully removed from the capillary opening of the stopper, and the
outside of the pycnometer is wiped clean and dry.

e The mass of the pycnometer filled with the sample is then accurately weighed.

e The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
the mass of the empty pycnometer) by the known volume of the pycnometer.[9][10]

Logical Relationship Diagram

The following diagram illustrates the relationship between the physical properties of 3-
(perfluorobutyl)propanol and their implications for its potential applications.
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3-(Perfluorobutyl)propanol

Physical Properties

Boiling Point Density
(163-164 °C) (1.528 g/mL at 25 °C)
Indicates Influences
High Thermal Stability Solvent Properties

Potential Applications

Component in Formulations Heat Transfer Fluids Specialty Coatings & Surfactants

Figure 1. Relationship between Physical Properties and Applications of 3-(Perfluorobutyl)propanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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